2-Acetyloxyethyl(trimethyl)azanium;bromide

• CAS No.: 66-23-9
• Product Name: 2-Acetyloxyethyl(trimethyl)azanium;bromide
• Molecular Formula: C7H16BrNO2
• Molecular Weight: 226.11 g/mol
• IUPAC Name: 2-acetyloxyethyl(trimethyl)azanium;bromide
• Standard InChI: InChI=1S/C7H16NO2.BrH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• Standard InChIKey: ZEHGKSPCAMLJDC-UHFFFAOYSA-M
• SMILES: CC(=O)OCC[N+](C)(C)C.[Br-]
• Canonical SMILES: CC(=O)OCC[N+](C)(C)C.[Br-]
• Appearance: Solid powder
• Description: Acetylcholine bromide is the bromide salt of acetylcholine. It is a quaternary ammonium salt and a bromide salt. It contains an acetylcholine.; A neurotransmitter found at neuromuscular junctions, autonomic ganglia, parasympathetic effector junctions, a subset of sympathetic effector junctions, and at many sites in the central nervous system.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 51-84-3 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(Acetyloxy)-N,N,N-trimethylethanaminium; Acetilcolina Cusi; Acetylcholine; Acetylcholine Bromide; Acetylcholine Chloride; Acetylcholine Fluoride; Acetylcholine Hydroxide; Acetylcholine Iodide; Acetylcholine L Tartrate; Acetylcholine L-Tartrate; Acetylcholine Perchlorate; Acetylcholine Picrate; Acetylcholine Picrate (1:1); Acetylcholine Sulfate (1:1); Bromide, Acetylcholine; Bromoacetylcholine; Chloroacetylcholine; Cusi, Acetilcolina; Fluoride, Acetylcholine; Hydroxide, Acetylcholine; Iodide, Acetylcholine; L-Tartrate, Acetylcholine; Miochol; Perchlorate, Acetylcholine
• Reference: 1: Jayarangaiah A, Theetha Kariyanna P. Lambert Eaton Myasthenic Syndrome. 2018 Jun 20. StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2018 Jan-. Available from http://www.ncbi.nlm.nih.gov/books/NBK507891/ PubMed PMID: 29939668.; 2: Masood W, Sitammagari KK. Morvan Syndrome (Morvan Fibrillary Chorea, MFC). 2018 May 24. StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2018 Jan-. Available from http://www.ncbi.nlm.nih.gov/books/NBK507887/ PubMed PMID: 29939664.; 3: Xu H, Zhao P, Zhang WJ, Qiu JY, Tan L, Liu XC, Wang Q, Luo X, She YS, Zang DA, Liu BB, Cao L, Zhao XX, Chen YY, Li MY, Shen J, Peng YB, Xue L, Yu MF, Chen W, Ma LQ, Qin G, Liu QH. Generation and Role of Oscillatory Contractions in Mouse Airway Smooth Muscle. Cell Physiol Biochem. 2018 Jun 21;47(4):1546-1555. doi: 10.1159/000490873. [Epub ahead of print] PubMed PMID: 29940574.; 4: Leino S, Koski SK, Hänninen R, Tapanainen T, Rannanpää S, Salminen O. Attenuated dopaminergic neurodegeneration and motor dysfunction in hemiparkinsonian mice lacking the α5 nicotinic acetylcholine receptor subunit. Neuropharmacology. 2018 Jun 22. pii: S0028-3908(18)30330-7. doi: 10.1016/j.neuropharm.2018.06.028. [Epub ahead of print] PubMed PMID: 29940207.; 5: Brunori G, Schoch J, Mercatelli D, Ozawa A, Toll L, Cippitelli A. The influence of neuropathic pain on nAChR plasticity and behavioral responses to nicotine in rats. Pain. 2018 Jun 21. doi: 10.1097/j.pain.0000000000001318. [Epub ahead of print] PubMed PMID: 29939964.; 6: Kilar CR, Diao Y, Sautina L, Sekharan S, Keinan S, Carpino B, Conrad KP, Mohandas R, Segal MS. Activation of the β-common receptor by erythropoietin impairs acetylcholine-mediated vasodilation in mouse mesenteric arterioles. Physiol Rep. 2018 Jun;6(12):e13751. doi: 10.14814/phy2.13751. PubMed PMID: 29939494.; 7: Idres S, Perrin G, Domergue V, Lefebvre F, Gomez S, Varin A, Fischmeister R, Leblais V, Manoury B. Contribution of BKCa channels to vascular tone regulation by PDE3 and PDE4 is lost in heart failure. Cardiovasc Res. 2018 Jun 23. doi: 10.1093/cvr/cvy161. [Epub ahead of print] PubMed PMID: 29939224.; 8: Irmen M, Holze J, Bödefeld T, Tränkle C. Characterization of methanthelinium binding and function at human M(1)-M(5) muscarinic acetylcholine receptors. Naunyn Schmiedebergs Arch Pharmacol. 2018 Jun 24. doi: 10.1007/s00210-018-1525-1. [Epub ahead of print] PubMed PMID: 29938305.; 9: Welle TM, Alanis K, Colombo ML, Sweedler JV, Shen M. A high spatiotemporal study of somatic exocytosis with scanning electrochemical microscopy and nanoITIES electrodes. Chem Sci. 2018 May 15;9(22):4937-4941. doi: 10.1039/c8sc01131a. eCollection 2018 Jun 14. PubMed PMID: 29938020; PubMed Central PMCID: PMC5994989.; 10: Cai W, Kim CH, Go HJ, Egertová M, Zampronio CG, Jones AM, Park NG, Elphick MR. Biochemical, Anatomical, and Pharmacological Characterization of Calcitonin-Type Neuropeptides in Starfish: Discovery of an Ancient Role as Muscle Relaxants. Front Neurosci. 2018 Jun 8;12:382. doi: 10.3389/fnins.2018.00382. eCollection 2018. PubMed PMID: 29937709; PubMed Central PMCID: PMC6002491.; 11: Samra GK, Dang K, Ho H, Baranwal A, Mukherjee J. Dual targeting agents for Aβ plaque/P-glycoprotein and Aβ plaque/nicotinic acetylcholine α4β2* receptors-potential approaches to facilitate Aβ plaque removal in Alzheimer's disease brain. Med Chem Res. 2018 Jun;27(6):1634-1646. doi: 10.1007/s00044-018-2178-9. Epub 2018 Apr 7. PubMed PMID: 29937677; PubMed Central PMCID: PMC6013267.; 12: Pal D, Dean JG, Liu T, Li D, Watson CJ, Hudetz AG, Mashour GA. Differential Role of Prefrontal and Parietal Cortices in Controlling Level of Consciousness. Curr Biol. 2018 Jun 12. pii: S0960-9822(18)30627-4. doi: 10.1016/j.cub.2018.05.025. [Epub ahead of print] PubMed PMID: 29937348.; 13: Watanabe K, Shishido T, Otaki Y, Watanabe T, Sugai T, Toshima T, Takahashi T, Yokoyama M, Kinoshita D, Murase T, Nakamura T, Wanezaki M, Tamura H, Nishiyama S, Takahashi H, Arimoto T, Yamauchi S, Yamanaka T, Miyamoto T, Kubota I, Watanabe M. Increased plasma xanthine oxidoreductase activity deteriorates coronary artery spasm. Heart Vessels. 2018 Jun 23. doi: 10.1007/s00380-018-1207-4. [Epub ahead of print] PubMed PMID: 29936631.; 14: Komersová A, Kovářová M, Komers K, Lochař V, Čegan A. Why is the hydrolytic activity of acetylcholinesterase pH dependent? Kinetic study of acetylcholine and acetylthiocholine hydrolysis catalyzed by acetylcholinesterase from electric eel. Z Naturforsch C. 2018 Jun 25. pii: /j/znc.ahead-of-print/znc-2017-0134/znc-2017-0134.xml. doi: 10.1515/znc-2017-0134. [Epub ahead of print] PubMed PMID: 29936491.; 15: Mathis V, Kenny PJ. From controlled to compulsive drug-taking: The role of the habenula in addiction. Neurosci Biobehav Rev. 2018 Jun 21. pii: S0149-7634(18)30120-9. doi: 10.1016/j.neubiorev.2018.06.018. [Epub ahead of print] Review. PubMed PMID: 29936111.; 16: Klenke S, de Vries GJ, Schiefer L, Seyffert N, Bachmann HS, Peters J, Frey UH. CHRM3 rs2165870 polymorphism is independently associated with postoperative nausea and vomiting, but combined prophylaxis is effective. Br J Anaesth. 2018 Jul;121(1):58-65. doi: 10.1016/j.bja.2018.02.025. Epub 2018 Apr 4. PubMed PMID: 29935595.; 17: Mizoguchi H, Wang T, Kusaba M, Fukumoto K, Yamada K. Nicotine and varenicline ameliorate changes in reward-based choice strategy and altered decision-making in methamphetamine-treated rats. Behav Brain Res. 2018 Jun 20. pii: S0166-4328(18)30393-0. doi: 10.1016/j.bbr.2018.06.016. [Epub ahead of print] PubMed PMID: 29935276.; 18: Jovanović A. Cardioprotective signalling: past, present and future. Eur J Pharmacol. 2018 Jun 20. pii: S0014-2999(18)30364-9. doi: 10.1016/j.ejphar.2018.06.029. [Epub ahead of print] PubMed PMID: 29935170.; 19: Wang S, Breskovska I, Gandhy S, Punga AR, Guptill JT, Kaminski HJ. Advances in autoimmune myasthenia gravis management. Expert Rev Neurother. 2018 Jun 22. doi: 10.1080/14737175.2018.1491310. [Epub ahead of print] PubMed PMID: 29932785.; 20: Davis EA, Zhou W, Dailey MJ. Evidence for a direct effect of the autonomic nervous system on intestinal epithelial stem cell proliferation. Physiol Rep. 2018 Jun;6(12):e13745. doi: 10.14814/phy2.13745. PubMed PMID: 29932493.
• PubChem Compound: 65551
• Last Modified: Nov 11 2021